Cas no 24835-01-6 (1-(4-Bromophenyl)-4-methyl-1H-pyrazol-3-ol)

• Product Name: 1-(4-Bromophenyl)-4-methyl-1H-pyrazol-3-ol
• CAS No: 24835-01-6
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• MDL: MFCD03767431
• CID: 3093229
• PubChem ID: 687960
• Update Time: 2025-11-01

1-(4-Bromophenyl)-4-methyl-1H-pyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-4-methyl-1H-pyrazol-3-ol
• 1H-Pyrazol-3-ol, 1-(4-bromophenyl)-4-methyl-
• CHEBI:109755
• 1-(4-bromophenyl)-4-methylpyrazol-3-ol
• ALBB-023203
• LS-07261
• HMS2506G23
• SMR000081157
• HMS1376E07
• regid4263638
• Q27189039
• AKOS003343372
• MFCD03767431
• 2-(4-bromophenyl)-4-methyl-1H-pyrazol-5-one
• STK663745
• CHEMBL1526365
• MASVYRJFLZAGNC-UHFFFAOYSA-N
• 1-(p-bromophenyl)--g-hydroxy-4-methylpyrazole
• ChemDiv2_002559
• 24835-01-6
• CCG-276546
• MLS000099962
• H33899

• MDL： MFCD03767431
• Inchi： 1S/C10H9BrN2O/c1-7-6-13(12-10(7)14)9-4-2-8(11)3-5-9/h2-6H,1H3,(H,12,14)
• InChI Key： MASVYRJFLZAGNC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C=C(C)C(N1)=O

Computed Properties

• Exact Mass: 251.98983Da
• Monoisotopic Mass: 251.98983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3

1-(4-Bromophenyl)-4-methyl-1H-pyrazol-3-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-Bromophenyl)-4-methyl-1H-pyrazol-3-ol

Comprehensive Overview of 1-(4-Bromophenyl)-4-methyl-1H-pyrazol-3-ol (CAS No. 24835-01-6)

1-(4-Bromophenyl)-4-methyl-1H-pyrazol-3-ol (CAS No. 24835-01-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a pyrazole core substituted with a 4-bromophenyl group and a methyl group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for its synthesis methods, applications in drug discovery, and physicochemical properties, reflecting its growing relevance in modern science.

The compound’s molecular structure (C₁₀H₉BrN₂O) is optimized for interactions in medicinal chemistry, particularly in designing kinase inhibitors and anti-inflammatory agents. Recent studies highlight its potential in targeting cancer pathways, aligning with the surge in interest around targeted therapies and precision medicine. Its bromine moiety enhances binding affinity, a feature often explored in structure-activity relationship (SAR) studies. These attributes make it a hot topic in high-throughput screening databases and AI-driven drug design platforms.

From a synthetic chemistry perspective, 1-(4-Bromophenyl)-4-methyl-1H-pyrazol-3-ol is synthesized via cyclocondensation reactions involving hydrazine derivatives and β-diketones. Optimizing its yield and purity is a common challenge addressed in peer-reviewed journals, with techniques like column chromatography and recrystallization being widely discussed. Environmental considerations also drive searches for green chemistry alternatives in its production, reflecting broader trends in sustainable synthesis.

In material science, this compound’s fluorescence properties have been investigated for sensor applications, particularly in detecting metal ions. Its electron-withdrawing bromine group contributes to unique photophysical behaviors, a niche area gaining traction in nanotechnology forums. Additionally, its thermal stability makes it a candidate for polymeric materials, resonating with queries about advanced functional materials.

Regulatory and safety data for CAS No. 24835-01-6 are often sought by industrial users. While not classified as hazardous, proper handling protocols (e.g., PPE usage) are emphasized in MSDS documentation. The compound’s logP value and solubility in organic solvents like DMSO are critical for formulation scientists, addressing frequent search queries on solvent compatibility.

Market-wise, 1-(4-Bromophenyl)-4-methyl-1H-pyrazol-3-ol is listed by specialty chemical suppliers with prices varying by purity grade (e.g., >98%). Its demand correlates with R&D investment in small-molecule therapeutics, a sector projected to grow amid the biopharma boom. Analysts tracking chemical industry trends often cite such intermediates as indicators of innovation pipelines.

In conclusion, 1-(4-Bromophenyl)-4-methyl-1H-pyrazol-3-ol exemplifies the intersection of academic research and industrial application. Its multifaceted roles—from drug development to material engineering—ensure its prominence in scientific discourse, mirrored by persistent online searches for its properties, uses, and synthetic routes.